N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-13-8-9-17(10-15(13)3)21-20(24)16-11-19(23)22(12-16)18-7-5-4-6-14(18)2/h4-10,16H,11-12H2,1-3H3,(H,21,24)
• InChI Key: XJABIQWZBHSWOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3C)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has been widely studied in the field of medicinal chemistry. It is commonly referred to as DPCPX and is known for its high affinity for the adenosine A1 receptor.

Mechanism of Action

N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide exerts its pharmacological effects by binding to the adenosine A1 receptor. This receptor is widely distributed throughout the body and is involved in a variety of physiological processes, including regulation of heart rate and blood pressure, modulation of neurotransmitter release, and regulation of inflammation. By binding to this receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been demonstrated to reduce myocardial infarct size in animal models of ischemia-reperfusion injury. It has also been shown to improve cardiac function in animal models of heart failure. In addition, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its high affinity for the adenosine A1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the potential use of this compound in the treatment of cardiovascular diseases. Further studies are needed to determine the optimal dosing and administration routes for this compound in these settings. Another area of interest is the potential use of this compound in the treatment of neurological disorders. Additional studies are needed to determine the mechanisms underlying its neuroprotective effects and to identify potential therapeutic targets. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound in order to optimize its use in clinical settings.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential use in the treatment of various diseases. Its high affinity for the adenosine A1 receptor makes it a promising candidate for the treatment of cardiovascular diseases, such as ischemia and heart failure. It has also been investigated for its potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.